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Entrectinib’s Clinical Efficacy Profile

The following table summarizes key efficacy data for Entrectinib from pooled analyses of clinical trials,

which is often a consideration in treatment decisions impacting quality of life.

ROS1-Positive Metastatic

Metric NTRK Fusion-Positive Solid Tumors
NSCLC

Approved Adults/peds with metastatic/surgical-morbidity Adults with metastatic ROS1-
Indications solid tumors; NTRK fusion confirmed; post- positive NSCLC [1]

progression/not candidate for other therapy [1]
Objective 59% (13% complete response) [1] 74% (15% complete
Response Rate response) [1]
(ORR)
Durable 72%, 66%, 56% had responses =6, =9, 212 75%, 57%, 38% had
Response months, respectively [1] responses =9, 212, >18

months, respectively [1]
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ROS1-Positive Metastatic

Metric NTRK Fusion-Positive Solid Tumors
NSCLC
Intracranial Achieved in 3 of 4 patients with measurable CNS Achieved in 7 of 10 patients
Response metastases at baseline [1] with measurable CNS
metastases at baseline [1]
Key Clinical ALKA-372-001, STARTRK-1, STARTRK-2 (pooled  ALKA-372-001, STARTRK-1,
Trials analysis of 54 adults) [1] STARTRK-2 (pooled analysis

of 92 adults) [1]

Comparison with Larotrectinib

Entrectinib and Larotrectinib are both NTRK inhibitors. While no head-to-head clinical trials exist, one
study used modeling of clinical trial data to indirectly compare their effectiveness, which can be a factor in

overall treatment quality. The table below outlines this comparison.

Aspect Larotrectinib Entrectinib

Approval & Patient  Adults and pediatric patients (=1 month) [2] Adults and pediatric patients

Population (=12 years) [2]

Key Targets NTRK gene fusions [2] NTRK, ROS1, ALK [1]

ORR (from pooled  75% (in 218 patients) [2] 57% (in 54 adults, US dataset)
trial data) [2]

Median Duration of  49.3 months [2] 10.4 months [2]

Response (DOR)

Median 35.4 months [2] 11.2 months [2]
Progression-Free
Survival (PFS)

Modeled One study projected longer life years and The same study found
Comparative guality-adjusted life years (QALYS) vs. entrectinib was projected to
Effectiveness
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Aspect Larotrectinib Entrectinib
entrectinib in colorectal cancer, soft tissue provide fewer LYs and QALYs in
sarcoma, and patients with brain mets [3] these specific patient groups [3]

Experimental Protocols from Key Studies

For your research, here are the methodologies from the pivotal trials and comparative analyses cited:

e Entrectinib Clinical Trials Protocol: The efficacy data for Entrectinib is based on pooled analyses
from three multicenter, open-label, single-arm phase 1/2 studies: ALKA-372-001, STARTRK-1
(NCT02097810), and STARTRK-2 (NCT02568267) [1]. The primary efficacy endpoints were
Objective Response Rate (ORR) and Duration of Response (DOR), as evaluated by a blinded
independent review committee using RECIST 1.1 criteria. An additional key outcome measure was
intracranial response in patients with measurable central nervous system (CNS) metastases at
baseline who had not received recent radiation [1].

¢ Indirect Comparison Methodology: The comparative effectiveness study between Larotrectinib and
Entrectinib used a partitioned survival modeling approach. This method extrapolates outcomes
from separate clinical trials to estimate and compare expected life years (LYs) and quality-adjusted
life years (QALYSs) for the two treatments [3].

Entrectinib’'s Mechanism of Action

The diagram below illustrates how Entrectinib works at a molecular level, which is fundamental to

understanding its clinical profile.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Entrectinib quality of life outcomes comparative studies].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b54907 2#entrectinib-quality-of-life-outcomes-comparative-

studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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